Cas no 2387342-44-9 (3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid)

• Product Name: 3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid
• CAS No: 2387342-44-9
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 5304733
• Update Time: 2026-03-10

3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid

• Inchi： 1S/C6H8O3/c7-4-2-6(5(8)9)1-3(4)6/h3-4,7H,1-2H2,(H,8,9)
• InChI Key： QNKKPMSKYVHIFK-UHFFFAOYSA-N
• SMILES： OC1CC2(C(=O)O)CC21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: -0.5
• Topological Polar Surface Area: 57.5

Additional information on 3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid

Exploring the Unique Properties and Applications of 3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid (CAS No. 2387342-44-9)

In the realm of organic chemistry, 3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid (CAS No. 2387342-44-9) stands out as a fascinating compound with a distinctive bicyclic structure. This molecule, characterized by its hydroxy and carboxylic acid functional groups, has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly intrigued by its stereochemistry and conformational rigidity, which make it a valuable scaffold for drug design and synthesis.

The bicyclo[2.1.0]pentane core of this compound is a rare and highly strained ring system, which contributes to its unique reactivity. This strain energy can be harnessed in click chemistry and bioorthogonal reactions, making it a candidate for labeling biomolecules or developing novel polymers. Recent studies have explored its role in proteolysis-targeting chimeras (PROTACs), a hot topic in drug discovery, where its rigid structure could enhance target protein degradation.

From a synthetic perspective, 3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid poses intriguing challenges. Chemists are investigating efficient routes to its synthesis, including asymmetric catalysis and ring-closing metathesis. Its chiral center at the 3-position also opens doors to enantioselective applications, such as chiral auxiliaries or ligands in asymmetric synthesis. These aspects align with the growing demand for sustainable and atom-economical methods in green chemistry.

In the context of AI-driven drug discovery, this compound's structural features are being analyzed by machine learning algorithms to predict its bioactivity and ADMET properties. The rise of computational chemistry tools has accelerated its exploration, with researchers asking questions like: "How does the bicyclo[2.1.0]pentane scaffold influence metabolic stability?" or "Can this compound serve as a bioisostere for traditional carboxylic acids?" These inquiries reflect the intersection of experimental and in silico approaches in modern research.

Beyond pharmaceuticals, 3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid has potential in material science. Its strained ring system could impart unique mechanical properties to polymers, while its hydrogen-bonding capacity might enable the design of self-assembling materials. Innovations in supramolecular chemistry and crystal engineering could benefit from its molecular geometry, addressing trends in smart materials and nanotechnology.

As interest grows in sustainable chemistry, this compound's derivatives may contribute to biodegradable materials or renewable feedstocks. Its synthesis from biomass-derived precursors is an active area of investigation, aligning with global efforts to reduce reliance on petrochemicals. Furthermore, its potential role in carbon capture technologies is being explored, given its ability to form stable complexes with small molecules.

In summary, 3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid (CAS No. 2387342-44-9) represents a versatile and underexplored building block with broad interdisciplinary relevance. Its combination of strain energy, functional groups, and three-dimensional architecture positions it as a compelling subject for future research across chemistry, biology, and materials science.